molecular formula C9H12N2O B1431053 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine CAS No. 1393544-54-1

6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine

Cat. No.: B1431053
CAS No.: 1393544-54-1
M. Wt: 164.2 g/mol
InChI Key: XCLZTKZAAHOQRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine is a heterocyclic chemical compound with the molecular formula C9H12N2O . It has a molecular weight of 164.21 . This compound is a solid at room temperature .


Synthesis Analysis

The synthesis of 1,5-naphthyridine derivatives, including this compound, has been a subject of research for the past 18 years . The strategies related to the synthesis of 1,5-naphthyridines involve reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12N2O/c1-12-9-5-4-7-8(11-9)3-2-6-10-7/h4-5,10H,2-3,6H2,1H3 . This code provides a standard way to encode the molecular structure using text.


Chemical Reactions Analysis

The reactivity of 1,5-naphthyridine derivatives has been studied extensively. These compounds can react with electrophilic or nucleophilic reagents, undergo oxidations and reductions, participate in cross-coupling reactions, and form metal complexes .


Physical and Chemical Properties Analysis

This compound is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .

Scientific Research Applications

Synthesis and Chemical Reactions

  • 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine is involved in various chemical synthesis processes. For example, it has been synthesized via reductive amination of Schiff's bases, showcasing its role in creating complex organic compounds (Zlatoidský & Gabos, 2009).
  • Another study elaborates on its synthesis from different precursors, underlining its versatility in chemical reactions (Victory, Teixidó, & Borrell, 1992).

Pharmacological Activities

  • Naphthyridine derivatives, including this compound, have been noted for their pharmacological activities. A study demonstrated the anticancer activity of a related compound in human melanoma cells, indicating potential therapeutic applications (Kong et al., 2018).

Neurological Research

  • Hexahydro-1,6-naphthyridines, a category including this compound, have been studied for their acetylcholinesterase inhibitory activity. This suggests potential implications in treating neurological disorders such as Alzheimer's disease (Almansour et al., 2015).

Bone Health and Osteoporosis Treatment

  • A compound closely related to this compound showed significant potential in treating osteoporosis. This highlights the relevance of naphthyridine derivatives in developing treatments for bone health disorders (Hutchinson et al., 2003).

Antimalarial Research

  • Studies on N4-substituted 1,5-naphthyridin-4-amines, related to this compound, have been conducted to explore their potential as antimalarial agents, although they showed no significant activity compared to existing treatments (Barlin & Tan, 1984; Barlin & Tan, 1985).

Additional Applications

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound are P261 (avoid breathing dust/fume/gas/mist/vapors/spray), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .

Future Directions

The future directions for the study of 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine and related compounds are likely to involve further exploration of their synthesis, reactivity, and applications. Given their significant importance in the field of medicinal chemistry, these compounds are likely to continue to be a focus of research .

Properties

IUPAC Name

6-methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12N2O/c1-12-9-5-4-7-8(11-9)3-2-6-10-7/h4-5,10H,2-3,6H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XCLZTKZAAHOQRP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NC2=C(C=C1)NCCC2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

164.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1393544-54-1
Record name 6-methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
Reactant of Route 2
6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
Reactant of Route 3
Reactant of Route 3
6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
Reactant of Route 4
Reactant of Route 4
6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
Reactant of Route 5
Reactant of Route 5
6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
Reactant of Route 6
6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.